2-chloro-N-[2-(pyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide

• Molecular Formula: C18H11ClN4O2
• Molecular Weight: 350.8 g/mol
• IUPAC Name: 2-chloro-N-(2-pyridin-3-yl-1,3-benzoxazol-5-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H11ClN4O2/c19-16-13(4-2-8-21-16)17(24)22-12-5-6-15-14(9-12)23-18(25-15)11-3-1-7-20-10-11/h1-10H,(H,22,24)
• InChI Key: BFFIZKGOUPGQIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=C(N=CC=C4)Cl

Description

2-chloro-N-[2-(pyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide is a complex organic compound that features a benzoxazole ring fused with a pyridine moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-[2-(pyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide typically involves multiple steps:

Esterification: The process begins with the esterification of nicotinic acid to yield an ester intermediate.

Oxidation: The ester is then oxidized using 3-chloroperoxybenzoic acid (mCPBA) to form pyridine N-oxides.

Nucleophilic Substitution: The ortho-position of the pyridine N-oxides undergoes nucleophilic substitution with trimethylsilyl cyanide (TMSCN) to generate a cyano intermediate.

Reduction: Finally, the cyano intermediate is reduced using sodium and ammonium chloride in ethanol solution to obtain the desired compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic routes mentioned above can be scaled up for industrial applications with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-[2-(pyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form pyridine N-oxides.

Reduction: Reduction reactions can convert nitrile groups to amines.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at specific positions on the pyridine ring.

Common Reagents and Conditions

Oxidation: 3-chloroperoxybenzoic acid (mCPBA) is commonly used for oxidation reactions.

Reduction: Sodium and ammonium chloride in ethanol solution are used for reduction reactions.

Substitution: Trimethylsilyl cyanide (TMSCN) is used for nucleophilic substitution reactions.

Major Products

The major products formed from these reactions include pyridine N-oxides, amines, and various substituted pyridine derivatives .

Scientific Research Applications

2-chloro-N-[2-(pyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as an anti-tubercular agent.

Antimicrobial Activity: Derivatives of this compound have been studied for their antimicrobial properties.

Biological Studies: The compound is used in various biological studies to understand its interactions with different molecular targets.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(pyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide involves the inhibition of multiple receptor tyrosine kinases, including colony-stimulating factor-1 receptor (CSF-1R), c-Kit proto-oncogene proteins (c-Kit), and fms-like tyrosine kinase-3 (Flt-3) . These molecular targets are involved in various cellular pathways, making the compound a potential candidate for therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(2-chloro-3-pyridinyl)nicotinamide
• N-(pyridin-2-yl)amides
• 3-bromoimidazo[1,2-a]pyridines

Uniqueness

2-chloro-N-[2-(pyridin-3-yl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide is unique due to its specific structural features, which include a benzoxazole ring fused with a pyridine moiety. This unique structure contributes to its distinct biological activities and potential therapeutic applications.